ethyl 4-{3-[benzyl(methyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate

• IUPAC Name: ethyl 4-[3-[benzyl(methyl)amino]-2,5-dioxopyrrolidin-1-yl]benzoate
• InChI: InChI=1S/C21H22N2O4/c1-3-27-21(26)16-9-11-17(12-10-16)23-19(24)13-18(20(23)25)22(2)14-15-7-5-4-6-8-15/h4-12,18H,3,13-14H2,1-2H3
• InChI Key: RSARICLQRSHYRN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(=O)CC(C2=O)N(C)CC3=CC=CC=C3
• Molecular Formula: C21H22N2O4
• Molecular Weight: 366.4 g/mol

Description

Ethyl 4-{3-[benzyl(methyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate, commonly known as EMD 57283, is a chemical compound that has gained significant attention in the field of scientific research. This compound belongs to the class of pyrrolidine derivatives and has various potential applications in the field of medicine and pharmacology.

Mechanism of Action

The exact mechanism of action of EMD 57283 is not yet fully understood. However, it is believed to exert its effects by inhibiting the activity of certain enzymes and signaling pathways involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
EMD 57283 has been shown to have various biochemical and physiological effects in the body. It has been found to inhibit the activity of certain enzymes, such as matrix metalloproteinases, which are involved in the breakdown of extracellular matrix proteins. It has also been shown to inhibit the activation of certain signaling pathways, such as the PI3K/Akt/mTOR pathway, which is involved in cell growth and proliferation.

Advantages and Limitations for Lab Experiments

EMD 57283 has various advantages and limitations for lab experiments. One of its main advantages is its ability to selectively target cancer cells, while leaving normal cells unharmed. This makes it a promising candidate for the development of anti-cancer drugs. However, one of its main limitations is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are various future directions for the study of EMD 57283. One potential direction is the development of novel drug formulations that can enhance its solubility and bioavailability. Another potential direction is the investigation of its potential applications in other disease states, such as inflammation and cardiovascular disease. Overall, the study of EMD 57283 has the potential to lead to the development of novel therapeutics with significant clinical applications.

Synthesis Methods

The synthesis of EMD 57283 involves the reaction of 4-benzyloxybenzaldehyde with methylamine and pyrrolidine-2,5-dione in the presence of ethyl chloroformate. This reaction results in the formation of EMD 57283, which is then purified by column chromatography.

Scientific Research Applications

EMD 57283 has been extensively studied for its potential applications in the field of medicine and pharmacology. It has been found to have anti-inflammatory, anti-tumor, and anti-angiogenic properties. It has also been shown to inhibit the growth of cancer cells and induce apoptosis.